4,5-Dichlorophthalimide
Overview
Description
4,5-Dichlorophthalimide (also known as 4,5-dichloro-1,2-benzenedicarboxamide) is a derivative of phthalamide . It has a molecular weight of 233.05 and its linear formula is Cl2C6H2-1,2-(CONH2)2 .
Synthesis Analysis
4,5-Dichlorophthalimide has been synthesized from 5,6-dichloro-1H-isoindole-1,3(2H)-dione . It may be used as a starting material in the synthesis of 4,5-dichloro-1,2-dicyanobenzene .Molecular Structure Analysis
The molecular structure of 4,5-Dichlorophthalimide is represented by the SMILES stringNC(=O)c1cc(Cl)c(Cl)cc1C(N)=O . The InChI key for 4,5-Dichlorophthalimide is KGIXKEAUEDTQOE-UHFFFAOYSA-N . Physical And Chemical Properties Analysis
4,5-Dichlorophthalimide has a melting point of 240 °C (dec.) (lit.) . Its assay is 97% .Scientific Research Applications
Organic Synthesis
4,5-Dichlorophthalimide: is a versatile reactant in organic synthesis. It’s used in the preparation of 5′-N-(4′′,5′′-dichlorophthaloyl)-3′-azido-2′,3′-dideoxythymidine , which is a compound of interest in nucleoside analogues research. Additionally, it serves as a starting material for synthesizing 2-amino-4,5-dichlorobenzoic acid , a compound that can be further utilized to create various benzene derivatives with potential applications in pharmaceuticals and agrochemicals.
Pharmaceutical Research
In pharmaceutical research, 4,5-Dichlorophthalimide is employed as a key intermediate. It’s notably used in the synthesis of compounds related to antiretroviral drugs . These synthesized compounds are crucial for developing medications that can inhibit viruses, including HIV, thus playing a significant role in advancing antiviral therapy.
Materials Science
The compound’s properties make it suitable for materials science applications. It’s used in the synthesis of octachloro-Cu-phthalocyanine , a chemical that is integral to producing materials like dyes and pigments. These materials have a wide range of industrial applications, including printing inks and coatings.
Analytical Chemistry
In analytical chemistry, 4,5-Dichlorophthalimide’s derivatives are used as reagents. For instance, its role in the synthesis of 7-tert-butylthianthrene-2,3-dicarboxylic imide can be pivotal in developing novel analytical methods for chemical detection and quantification.
Environmental Studies
This compound is also relevant in environmental studies. Its derivatives can be used to study the degradation of environmental pollutants . Understanding these processes is essential for developing strategies to mitigate the impact of hazardous substances on ecosystems.
Industrial Applications
Finally, 4,5-Dichlorophthalimide finds its use in various industrial applications. It acts as an additive to improve the enantioselectivity in asymmetric hydrogenation reactions , which are critical in producing enantiomerically pure substances used in specialty chemicals and pharmaceuticals.
Safety and Hazards
4,5-Dichlorophthalimide is classified under GHS07. It has hazard statements H315, H319, and H335, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding dust formation, avoiding breathing mist, gas or vapours, avoiding contact with skin and eyes, using personal protective equipment, wearing chemical impermeable gloves, ensuring adequate ventilation, removing all sources of ignition, evacuating personnel to safe areas, and keeping people away from and upwind of spill/leak .
Future Directions
Mechanism of Action
Target of Action
It is known to be a valuable reactant in the synthesis of various compounds .
Mode of Action
It is used as a reactant in the synthesis of various compounds, indicating that it likely interacts with other molecules to form new chemical structures .
Biochemical Pathways
It is used in the synthesis of various compounds, suggesting that it may play a role in several biochemical reactions .
properties
IUPAC Name |
5,6-dichloroisoindole-1,3-dione |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H3Cl2NO2/c9-5-1-3-4(2-6(5)10)8(13)11-7(3)12/h1-2H,(H,11,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QJPBDGMPYPSJSF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C2C(=CC(=C1Cl)Cl)C(=O)NC2=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H3Cl2NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10290955 |
Source
|
| Record name | 4,5-Dichlorophthalimide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10290955 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
216.02 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4,5-Dichlorophthalimide | |
CAS RN |
15997-89-4 |
Source
|
| Record name | 15997-89-4 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=72067 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 4,5-Dichlorophthalimide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10290955 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4,5-Dichlorophthalimide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the primary application of 4,5-dichlorophthalimide in organic synthesis?
A1: 4,5-Dichlorophthalimide serves as a valuable reagent in organic synthesis, particularly as a nucleophilic partner in phosphine-catalyzed allylic substitution reactions. [, ] This approach allows for the efficient synthesis of various compounds, including N-protected β-aminophosphonic acid esters. []
Q2: How does 4,5-dichlorophthalimide contribute to the synthesis of β-aminophosphonic acid esters?
A2: Studies have demonstrated that 4,5-dichlorophthalimide reacts with 2-(diethylphosphonyl)-substituted allylic acetates in the presence of a phosphine catalyst. [] This reaction proceeds through a tandem SN2'-SN2' mechanism, resulting in the formation of N-protected β-aminophosphonic acid esters with high regiospecificity. [] You can find more details about this reaction in the research paper by Taylor et al. []
Q3: Can 4,5-dichlorophthalimide be used to create chiral compounds?
A3: Yes, research indicates that using a chiral phosphine catalyst, such as (R)-Cl-MeO-BIPHEP, alongside 4,5-dichlorophthalimide in the allylic substitution of Morita-Baylis-Hillman acetates can lead to dynamic kinetic resolution. [] This method allows for the synthesis of chiral allylic amination products from racemic starting materials. []
Q4: Beyond its role in phosphine-catalyzed reactions, what other synthetic applications does 4,5-dichlorophthalimide have?
A4: 4,5-Dichlorophthalimide serves as a crucial precursor in synthesizing various heterocyclic compounds. One notable example is its use in preparing thianthrene-2,3,7,8-tetracarboxylic dianhydride. [] This synthesis involves reacting 4,5-dichlorophthalimide with thiobenzamide, thioacetamide, or sodium sulfide through nucleophilic aromatic substitution. [] The resulting dianhydride is then polymerized with aromatic diamines to create thianthrene-containing polyimides. []
Q5: What are the structural characteristics of 4,5-dichlorophthalimide?
A5: While the provided abstracts don't specify spectroscopic data, the molecular formula of 4,5-dichlorophthalimide is C8H3Cl2NO2. The structure consists of a phthalimide core with two chlorine atoms substituted at the 4 and 5 positions of the benzene ring. You can find structural details of 4,5-dichlorophthalimide derivatives in the study by Baldry et al. []
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